Cas no 2228721-40-0 (3-(5-bromo-3-methylfuran-2-yl)morpholine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)morpholine
• CAS No: 2228721-40-0
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6471390
• PubChem ID: 165798713
• Update Time: 2025-06-08

3-(5-bromo-3-methylfuran-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)morpholine
• 2228721-40-0
• EN300-1910132

• Inchi： 1S/C9H12BrNO2/c1-6-4-8(10)13-9(6)7-5-12-3-2-11-7/h4,7,11H,2-3,5H2,1H3
• InChI Key： MZVABLARQVPZHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2COCCN2)O1

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)morpholine

Professional Introduction to 3-(5-bromo-3-methylfuran-2-yl)morpholine (CAS No. 2228721-40-0)

3-(5-bromo-3-methylfuran-2-yl)morpholine, a compound with the chemical identifier CAS No. 2228721-40-0, represents a significant advancement in the realm of pharmaceutical research and development. This heterocyclic compound, featuring a morpholine ring fused with a brominated furan moiety, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The combination of the 5-bromo substituent and the 3-methyl group on the furan ring contributes to its distinct reactivity and biological profile, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The morpholine core is a well-established pharmacophore in drug design, known for its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. In particular, the presence of the 5-bromo group introduces a region of high electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This versatility has been exploited in recent years to develop a range of bioactive molecules targeting various disease pathways.

Recent studies have highlighted the potential of 3-(5-bromo-3-methylfuran-2-yl)morpholine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in cancers and inflammatory diseases. By leveraging the compound's structural features, researchers have been able to design derivatives with enhanced selectivity and potency. For instance, modifications at the 3-methyl position have been shown to fine-tune binding affinity to specific kinase targets, demonstrating the importance of subtle structural variations in optimizing drug-like properties.

In addition to its applications in kinase inhibition, 3-(5-bromo-3-methylfuran-2-yl)morpholine has been explored as a precursor in the development of antiviral agents. The brominated furan ring serves as an effective handle for introducing additional functional groups through palladium-catalyzed reactions, enabling the construction of complex molecular architectures. Preliminary findings suggest that certain derivatives exhibit promising antiviral activity by interfering with viral replication cycles. These findings underscore the compound's potential as a building block for next-generation antiviral therapies.

The synthesis of 3-(5-bromo-3-methylfuran-2-yl)morpholine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of 3-methylfuran at the 5-position, followed by nucleophilic substitution with morpholine under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing waste and improving yields. Such improvements are critical for translating laboratory discoveries into viable pharmaceuticals, aligning with global efforts toward sustainable chemistry.

The biological evaluation of 3-(5-bromo-3-methylfuran-2-yl)morpholine has revealed intriguing interactions with biological targets beyond kinases and viruses. For example, studies indicate that certain derivatives may modulate neurotransmitter receptors, offering potential applications in central nervous system disorders. The compound's ability to cross the blood-brain barrier has been particularly noted, suggesting its suitability for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings open up new avenues for therapeutic exploration.

The development of novel pharmaceuticals relies heavily on innovative molecular scaffolds like 3-(5-bromo-3-methylfuran-2-yl)morpholine. Its unique combination of structural features—namely the 5-bromo and 3-methyl substituents—provides chemists with a versatile platform for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

In conclusion, 3-(5-bromo-3-methylfuran-2-yl)morpholine (CAS No. 2228721-40-0) stands out as a promising candidate in pharmaceutical research due to its structural versatility and biological potential. Its applications in kinase inhibition, antiviral therapy, and central nervous system disorders highlight its broad utility as a chemical scaffold. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to contribute significantly to future medical breakthroughs.